7-Fluoro-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole

• IUPAC Name: 7-fluoro-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
• InChI: InChI=1S/C14H18BFN2O2/c1-13(2)14(3,4)20-15(19-13)10-6-9-8-18(5)17-12(9)11(16)7-10/h6-8H,1-5H3
• InChI Key: UIBMYRSDZCZZJL-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=CN(N=C3C(=C2)F)C
• Molecular Formula: C14H18BFN2O2
• Molecular Weight: 276.12 g/mol
• CAS No.: 2407556-74-3

Description

The compound “7-Fluoro-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole” is a complex organic molecule. It contains an indazole core, which is a type of nitrogen-containing heterocycle, substituted with a fluorine atom, a methyl group, and a tetramethyl-1,3,2-dioxaborolane group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an indazole core, a common structure in many biologically active molecules. The fluorine atom, methyl group, and tetramethyl-1,3,2-dioxaborolane group would be attached to this core.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the fluorine atom and the boron atom in the dioxaborolane group. These atoms are both highly electronegative, which could make the compound reactive towards nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as the presence of the fluorine atom and the dioxaborolane group could influence properties like polarity, solubility, and stability.